Cas no 2172180-18-4 (2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• CAS No: 2172180-18-4
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 6294735
• PubChem ID: 165718133
• Update Time: 2025-07-17

2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• 2172180-18-4
• 2-(2-{4-[(2-cyclobutylethyl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• EN300-1275125

• Inchi： 1S/C13H23N3O2/c17-7-9-18-8-6-16-11-13(10-15-16)14-5-4-12-2-1-3-12/h10-12,14,17H,1-9H2
• InChI Key： IUASEIGNUAWTBC-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C=N1)NCCC1CCC1

Computed Properties

• Exact Mass: 253.17902698g/mol
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol

Introduction to 2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol and Its Significance in Modern Chemical Biology

The compound with the CAS number 2172180-18-4, identified as 2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of this compound incorporates several key functional groups, including an amino-substituted pyrazole ring and a cyclobutyl ethyl side chain, which contribute to its unique chemical properties and biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. Pyrazole derivatives, in particular, have been extensively studied for their diverse biological functions. The presence of the 4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl moiety in the CAS number 2172180-18-4 compound suggests that it may exhibit significant pharmacological properties. This moiety is known to enhance binding affinity and selectivity, making it a valuable component in drug design.

The ethoxy and ethan-1-ol functional groups further contribute to the compound's complexity and reactivity. These groups can participate in various chemical reactions, including nucleophilic substitutions and hydrogen bonding interactions, which are crucial for drug-receptor binding. The overall structure of 2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol positions it as a promising candidate for further investigation in the development of new therapeutic interventions.

In the context of current research, this compound aligns with the growing interest in targeted therapy and precision medicine. The unique combination of structural features in 2172180-18-4 suggests potential applications in treating a variety of diseases, particularly those involving aberrant cellular signaling pathways. For instance, pyrazole derivatives have been shown to modulate enzyme activity and receptor interactions, which are critical mechanisms in many pathological processes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of 2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol against various biological targets. This approach has been instrumental in identifying lead compounds for further optimization.

Moreover, the cyclobutyl ethyl side chain adds an additional layer of complexity to the molecule. This structural feature can influence both the physical properties of the compound, such as solubility and lipophilicity, and its biological activity. Cycloalkyl groups are known to enhance metabolic stability and improve oral bioavailability, which are critical factors in drug development.

The significance of this compound extends beyond its immediate applications. It serves as a testament to the power of interdisciplinary research, combining principles from organic chemistry, medicinal chemistry, and biochemistry to develop novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like 2172180-18-4 will play an increasingly important role in addressing unmet medical needs.

In conclusion, 2-(2-{4-(2-cyclobutylethyl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic interventions. As research progresses, this compound is likely to contribute significantly to advancements in chemical biology and drug development.